Cas no 653571-03-0 (3,4-Pyrrolidinediol, 2-[2-[(4-hydroxybutyl)amino]ethyl]-, (2R,3S,4R)-)

• Product name: 3,4-Pyrrolidinediol, 2-[2-[(4-hydroxybutyl)amino]ethyl]-, (2R,3S,4R)-
• CAS No: 653571-03-0
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 400530
• PubChem ID: 45093505

3,4-Pyrrolidinediol, 2-[2-[(4-hydroxybutyl)amino]ethyl]-, (2R,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-[2-[(4-hydroxybutyl)amino]ethyl]-, (2R,3S,4R)-
• (2R,3S,4R)-2-[2-(4-hydroxybutylamino)ethyl]pyrrolidine-3,4-diol
• 3,4-Pyrrolidinediol, 2-[2-[(4-hydroxybutyl)amino]ethyl]-, (2R,3S,4R)- (9CI)
• (2R,3S,4R)-2-(2-((4-Hydroxybutyl)amino)ethyl)pyrrolidine-3,4-diol
• 653571-03-0
• (2R,3S,4R)-2-{2-[(4-Hydroxybutyl)amino]ethyl}pyrrolidine-3,4-diol
• DTXSID70667184

• Inchi： InChI=1S/C10H22N2O3/c13-6-2-1-4-11-5-3-8-10(15)9(14)7-12-8/h8-15H,1-7H2/t8-,9-,10+/m1/s1
• InChI Key： QZJGCVLCUAFLHL-BBBLOLIVSA-N
• SMILES： C1C(C(C(N1)CCNCCCCO)O)O

Computed Properties

• Exact Mass: 218.16316
• Monoisotopic Mass: 218.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8A^2
• XLogP3: -1.6

Experimental Properties

• PSA: 84.75